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Compound of Interest

Compound Name: SCD1 inhibitor-3

Cat. No.: B10831348 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals in the fields of

oncology, metabolic diseases, and dermatology.

Introduction:

Stearoyl-CoA desaturase-1 (SCD1) is a critical enzyme in lipid metabolism, catalyzing the

synthesis of monounsaturated fatty acids (MUFAs) from saturated fatty acids (SFAs).[1]

Upregulation of SCD1 is implicated in various diseases, including cancer, obesity, and type II

diabetes, making it a promising therapeutic target. SCD1 inhibitor-3 (also known as ML-270) is

a potent and orally bioavailable small molecule inhibitor of SCD1, showing potential in

preclinical research for these conditions.[2] Proper preparation of SCD1 inhibitor-3 stock

solutions is paramount for obtaining accurate and reproducible experimental results. This

document provides a detailed protocol for the preparation, storage, and handling of SCD1
inhibitor-3 stock solutions for in vitro and in vivo experiments.

Data Presentation
Quantitative data for SCD1 inhibitor-3 is summarized in the table below for easy reference.
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Property Value Reference

Synonyms ML-270, SCD1-IN-3 [2]

CAS Number 1282606-48-7 [3]

Molecular Formula C₁₉H₁₆FN₇O₂ [3]

Molecular Weight 393.37 g/mol [3]

Solubility in DMSO ≥ 125 mg/mL (≥ 317.77 mM) [3]

Powder Storage
-20°C for 3 years; 4°C for 2

years
[3]

Stock Solution Storage
-80°C for up to 1 year; -20°C

for up to 1 month
[3][4]

Experimental Protocols
Materials

SCD1 inhibitor-3 (lyophilized powder)

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO, cell culture grade)

Sterile microcentrifuge tubes or vials

Pipettes and sterile, filter-barrier pipette tips

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of a High-Concentration Stock
Solution (e.g., 10 mM) for In Vitro Use
This protocol describes the preparation of a 10 mM stock solution of SCD1 inhibitor-3 in

DMSO, a common concentration for in vitro cell-based assays.
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1. Pre-dissolution Preparation:

Before opening, centrifuge the vial of lyophilized SCD1 inhibitor-3 at a low speed (e.g.,
1000 x g) for 1-2 minutes to ensure all the powder is at the bottom of the vial.[3]
Allow the vial to equilibrate to room temperature before opening to minimize moisture
condensation.

2. Calculation of Required DMSO Volume:

To prepare a 10 mM stock solution, the required volume of DMSO can be calculated using
the following formula:

3. Dissolution Procedure:

Carefully add the calculated volume of fresh, anhydrous DMSO to the vial containing the
SCD1 inhibitor-3 powder.[3]
Cap the vial tightly and vortex thoroughly for several minutes until the powder is completely
dissolved.
Visually inspect the solution against a light source to ensure there are no visible particulates.
If the compound does not fully dissolve, sonication in a water bath for 5-10 minutes at a low
frequency may aid in dissolution.[3] Avoid prolonged or high-intensity sonication to prevent
potential degradation of the compound.

4. Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents multiple freeze-thaw cycles which can degrade the
inhibitor.
Clearly label each aliquot with the inhibitor name, concentration, solvent, and date of
preparation.
Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term
storage (up to 1 month).[3][4]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
For cell-based experiments, the high-concentration stock solution must be further diluted to the

final working concentration in the cell culture medium. It is recommended to prepare a stock
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solution that is at least 1000-fold more concentrated than the final working concentration to

minimize the final DMSO concentration in the cell culture.[3]

1. Serial Dilution (Recommended):

To avoid precipitation of the hydrophobic inhibitor in the aqueous culture medium, it is best to
perform an intermediate dilution step in DMSO before the final dilution in the medium.
For example, to achieve a final concentration of 10 µM from a 10 mM stock, first dilute the 10
mM stock 1:10 in DMSO to make a 1 mM intermediate stock.
Then, dilute the 1 mM intermediate stock 1:100 in the cell culture medium.

2. Direct Dilution (for lower concentrations):

For very low final concentrations, direct dilution of the high-concentration stock into the
culture medium may be possible.
Add the required volume of the stock solution to the pre-warmed cell culture medium and mix
immediately and thoroughly by pipetting or gentle vortexing.
The final concentration of DMSO in the cell culture should be kept below 0.5%, and ideally
below 0.1%, to avoid solvent-induced cytotoxicity. Always include a vehicle control (medium
with the same final concentration of DMSO) in your experiments.
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Caption: The role of SCD1 in lipid metabolism and its inhibition.
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Caption: Workflow for preparing SCD1 inhibitor-3 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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